![molecular formula C24H18Cl2FN5O2S B2657922 2,4-dichloro-N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]benzamide CAS No. 393871-03-9](/img/structure/B2657922.png)
2,4-dichloro-N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]benzamide
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Overview
Description
This compound is a complex organic molecule that contains several functional groups, including an aniline, a sulfanyl group, a triazole ring, and a benzamide. These functional groups suggest that this compound could have a variety of chemical properties and potential uses, particularly in the field of medicinal chemistry .
Molecular Structure Analysis
The molecular structure of this compound is quite complex, with multiple rings and functional groups. The presence of these groups can significantly influence the compound’s physical and chemical properties.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the aniline and benzamide groups could make it polar, affecting its solubility in different solvents .Scientific Research Applications
Synthesis and Structural Analysis
Studies have developed efficient methodologies for synthesizing related triazole and benzamide derivatives, emphasizing catalyst-free and solvent-free conditions for regioselective synthesis. For example, Moreno-Fuquen et al. (2019) described a catalyst- and solvent-free approach to synthesize heterocyclic amides through microwave-assisted Fries rearrangement, providing insights into the potential synthesis pathways for related compounds (Moreno-Fuquen et al., 2019).
Biological Activities
Research into the biological activities of similar compounds has highlighted their antimicrobial and enzyme inhibitory properties. For instance, compounds with triazene moieties have shown significant inhibitory effects against carbonic anhydrase enzymes, suggesting potential therapeutic applications in managing conditions like glaucoma (Bilginer et al., 2019). Additionally, thiourea derivatives have demonstrated significant anti-pathogenic activity, particularly against biofilm-forming bacteria, highlighting their potential as novel antimicrobial agents (Limban et al., 2011).
Chemical Reactivity and Applications
The reactivity of related compounds, particularly in forming complex structures through reactions with amidines and sulfides, has been explored, suggesting applications in synthesizing novel materials with specific chemical properties (Demidchuk et al., 2009). Such studies contribute to understanding the chemical versatility and potential applications of 2,4-dichloro-N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]benzamide and its analogues.
Future Directions
Properties
IUPAC Name |
2,4-dichloro-N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18Cl2FN5O2S/c25-15-6-11-19(20(26)12-15)23(34)28-13-21-30-31-24(32(21)18-4-2-1-3-5-18)35-14-22(33)29-17-9-7-16(27)8-10-17/h1-12H,13-14H2,(H,28,34)(H,29,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIBMGQIIXGWYIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=CC=C(C=C3)F)CNC(=O)C4=C(C=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18Cl2FN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
530.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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